1-[[6-(Benzimidazol-1-yl)pyridin-3-yl]methyl]-3-(cyclopropylmethyl)thiourea

• IUPAC Name: 1-[[6-(benzimidazol-1-yl)pyridin-3-yl]methyl]-3-(cyclopropylmethyl)thiourea
• InChI: InChI=1S/C18H19N5S/c24-18(20-9-13-5-6-13)21-11-14-7-8-17(19-10-14)23-12-22-15-3-1-2-4-16(15)23/h1-4,7-8,10,12-13H,5-6,9,11H2,(H2,20,21,24)
• InChI Key: IRBULSOSPTZARG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=S)NCC2=CN=C(C=C2)N3C=NC4=CC=CC=C43
• Molecular Formula: C18H19N5S
• Molecular Weight: 337.4 g/mol

Description

1-[[6-(Benzimidazol-1-yl)pyridin-3-yl]methyl]-3-(cyclopropylmethyl)thiourea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations in lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 1-[[6-(Benzimidazol-1-yl)pyridin-3-yl]methyl]-3-(cyclopropylmethyl)thiourea involves the inhibition of specific enzymes and signaling pathways that are involved in cancer cell proliferation and survival. This compound has been found to induce apoptosis in cancer cells by activating specific pathways and inhibiting others.
Biochemical and Physiological Effects:
1-[[6-(Benzimidazol-1-yl)pyridin-3-yl]methyl]-3-(cyclopropylmethyl)thiourea has been found to have significant biochemical and physiological effects in various studies. This compound has been shown to inhibit the activity of specific enzymes and signaling pathways that are involved in cancer cell proliferation and survival. It has also been found to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[[6-(Benzimidazol-1-yl)pyridin-3-yl]methyl]-3-(cyclopropylmethyl)thiourea in lab experiments include its high potency and selectivity against cancer cells. However, this compound also has limitations, such as its low solubility in water and potential toxicity at higher doses.

Future Directions

There are several future directions for the study of 1-[[6-(Benzimidazol-1-yl)pyridin-3-yl]methyl]-3-(cyclopropylmethyl)thiourea. One direction is to further investigate its potential use as an anti-inflammatory and antioxidant agent. Another direction is to explore its potential applications in other diseases, such as autoimmune disorders. Additionally, the development of more soluble derivatives of this compound could improve its potential as a therapeutic agent.
In conclusion, 1-[[6-(Benzimidazol-1-yl)pyridin-3-yl]methyl]-3-(cyclopropylmethyl)thiourea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations in lab experiments, and future directions. Further research is needed to fully understand the potential of this compound in various applications.

Synthesis Methods

The synthesis of 1-[[6-(Benzimidazol-1-yl)pyridin-3-yl]methyl]-3-(cyclopropylmethyl)thiourea involves the reaction of benzimidazole, pyridine-3-carbaldehyde, cyclopropylmethylamine, and thiourea. The reaction is carried out in the presence of a suitable solvent and a catalyst under specific conditions to yield the desired compound.

Scientific Research Applications

1-[[6-(Benzimidazol-1-yl)pyridin-3-yl]methyl]-3-(cyclopropylmethyl)thiourea has been extensively studied for its potential applications in scientific research. This compound has been found to have significant anticancer activity against various cancer cell lines, including breast, lung, colon, and prostate cancer. It has also been studied for its potential use as an anti-inflammatory and antioxidant agent.